Cas no 1804081-11-5 (7-Cyanobenzo[d]oxazole-2-carbonyl chloride)

• Product Name: 7-Cyanobenzo[d]oxazole-2-carbonyl chloride
• CAS No: 1804081-11-5
• MF: C₉H₃ClN₂O₂
• MW: 206.585320711136
• CID: 4818854
• Update Time: 2025-06-08

7-Cyanobenzo[d]oxazole-2-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 7-Cyanobenzo[d]oxazole-2-carbonyl chloride

• Inchi： 1S/C9H3ClN2O2/c10-8(13)9-12-6-3-1-2-5(4-11)7(6)14-9/h1-3H
• InChI Key： HKGVEHGPYRQPDT-UHFFFAOYSA-N
• SMILES： ClC(C1=NC2C=CC=C(C#N)C=2O1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 298
• XLogP3: 2.3
• Topological Polar Surface Area: 66.9

Additional information on 7-Cyanobenzo[d]oxazole-2-carbonyl chloride

Introduction to 7-Cyanobenzo[d]oxazole-2-carbonyl chloride (CAS No. 1804081-11-5)

7-Cyanobenzo[d]oxazole-2-carbonyl chloride, identified by the Chemical Abstracts Service Number (CAS No.) 1804081-11-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the benzodioxole class, characterized by a fused benzene and oxygen ring system, which is further functionalized with a cyano group and a carbonyl chloride moiety. The unique structural features of this molecule make it a valuable intermediate in the synthesis of various bioactive molecules, particularly in the development of novel therapeutic agents.

The presence of both the cyano group and the carbonyl chloride functionality imparts distinct reactivity to 7-cyanobenzo[d]oxazole-2-carbonyl chloride, making it a versatile building block for medicinal chemists. The cyano group can participate in nucleophilic addition reactions, while the carbonyl chloride can undergo acylation reactions with nucleophiles, including amines and alcohols. These properties have been leveraged in numerous synthetic pathways to construct complex molecular architectures.

In recent years, there has been growing interest in exploring the pharmacological potential of benzodioxole derivatives. These compounds have shown promise in various therapeutic areas, including anticancer, anti-inflammatory, and antimicrobial applications. The structural motif of benzodioxole is known to exhibit favorable interactions with biological targets, making it an attractive scaffold for drug discovery. Specifically, 7-cyanobenzo[d]oxazole-2-carbonyl chloride has been investigated as a precursor for synthesizing analogs that may modulate key biological pathways involved in disease processes.

One of the most compelling aspects of 7-cyanobenzo[d]oxazole-2-carbonyl chloride is its utility in constructing heterocyclic frameworks that mimic natural products and bioactive peptides. The benzodioxole core can be further modified by introducing additional functional groups or by incorporating other heterocycles, leading to novel compounds with tailored pharmacological properties. For instance, researchers have explored its use in generating derivatives that target enzymes such as kinases and proteases, which are often implicated in cancer and inflammatory diseases.

The synthesis of 7-cyanobenzo[d]oxazole-2-carbonyl chloride typically involves multi-step organic transformations, starting from readily available precursors such as 2-hydroxybenzaldehyde and malononitrile. The process often includes cyclization steps to form the benzodioxole ring system, followed by functionalization at the 7-position with a cyano group. The introduction of the carbonyl chloride functionality is typically achieved through chlorination reactions using reagents such as phosphorus oxychloride (POCl₃). These synthetic strategies highlight the compound's accessibility while maintaining high yields and purity levels suitable for pharmaceutical applications.

Recent advances in computational chemistry have also facilitated the design of optimized synthetic routes for 7-cyanobenzo[d]oxazole-2-carbonyl chloride. Molecular modeling techniques allow researchers to predict reaction outcomes and identify potential intermediates, thereby streamlining the development process. Additionally, green chemistry principles have been applied to minimize waste and improve sustainability in its synthesis, aligning with global efforts to promote environmentally responsible chemical manufacturing.

The pharmacological evaluation of derivatives derived from 7-cyanobenzo[d]oxazole-2-carbonyl chloride has revealed several promising candidates with therapeutic potential. For example, studies have demonstrated that certain benzodioxole-based compounds can inhibit the activity of cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression. Such inhibition has been linked to antitumor effects, making these derivatives attractive candidates for further development as anticancer agents.

Moreover, the structural versatility of 7-cyanobenzo[d]oxazole-2-carbonyl chloride has enabled its use in developing antimicrobial agents. The benzodioxole scaffold can interact with bacterial enzymes and cell wall components, disrupting essential biological processes. Preliminary studies have shown that some derivatives exhibit potent activity against Gram-positive bacteria, suggesting their potential as alternatives to conventional antibiotics.

In conclusion,7-Cyanobenzo[d]oxazole-2-carbonyl chloride (CAS No. 1804081-11-5) is a multifaceted compound with significant implications in pharmaceutical research and drug development. Its unique structural features and reactivity make it a valuable intermediate for synthesizing bioactive molecules targeting various diseases. As research continues to uncover new applications for benzodioxole derivatives,7-cyanobenzo[d]oxazole-2-carbonyl chloride is poised to play an increasingly important role in the discovery and development of novel therapeutic agents.